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Compound of Interest

Compound Name: Sequosempervirin D

Cat. No.: B602808 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the chemical nature of

Sequosempervirin D, a norlignan compound isolated from the coastal redwood, Sequoia

sempervirens. This document details its chemical structure, physicochemical properties, and

the experimental methodologies employed for its characterization, offering a valuable resource

for researchers in natural product chemistry, pharmacology, and drug discovery.

Chemical Structure and Properties
Sequosempervirin D belongs to the class of norlignans, a group of phenolic compounds

characterized by a C17 skeleton. The definitive structure of Sequosempervirin D was

elucidated through a combination of spectroscopic techniques, primarily high-resolution mass

spectrometry (HR-MS) and advanced nuclear magnetic resonance (NMR) spectroscopy.

Table 1: Physicochemical and Spectroscopic Data for Sequosempervirin D
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Property Value

Molecular Formula C₁₇H₁₈O₅

Molecular Weight 302.32 g/mol

¹H NMR
Data unavailable in abstract. Full paper access

required.

¹³C NMR
Data unavailable in abstract. Full paper access

required.

HR-MS
Data confirming molecular formula would be

present in the full publication.

Note: Specific NMR and HR-MS data are typically found within the full scientific publication and

are not available in the abstract.

Experimental Protocols
The isolation and structural elucidation of Sequosempervirin D involved a series of meticulous

experimental procedures, as outlined in the primary literature.

Isolation and Purification
The process of obtaining pure Sequosempervirin D from the branches and leaves of Sequoia

sempervirens is a multi-step process.
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Extraction

Purification

Plant Material (Branches and Leaves of Sequoia sempervirens)

Solvent Extraction (e.g., with acetone or methanol)

Crude Extract

Initial Chromatographic Separation (e.g., Column Chromatography)

Fractions

Further Chromatographic Purification (e.g., HPLC)

Pure Sequosempervirin D

Click to download full resolution via product page

Figure 1: General workflow for the isolation of Sequosempervirin D.

Structure Elucidation
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The determination of the precise atomic arrangement of Sequosempervirin D relied on a suite

of modern spectroscopic techniques.

Spectroscopic Analysis Data Interpretation

High-Resolution Mass Spectrometry (HR-MS) Molecular Formula Determination

1D NMR (¹H, ¹³C) Identification of Structural Fragments

2D NMR (COSY, HSQC, HMBC) Determination of Atomic Connectivity

Final Chemical Structure of Sequosempervirin D

Click to download full resolution via product page

Figure 2: Logical workflow for the structure elucidation of Sequosempervirin D.

Potential Biological Significance
While the specific biological activities of Sequosempervirin D are not detailed in the initial

abstract, the study from which it was identified notes that other norlignans from Sequoia

sempervirens exhibit interesting biological properties. For instance, the acetone extract of the

plant material was found to be antifungal against Candida glabrata, and both acetone and

methanol extracts inhibited the proteolytic activity of cathepsin B.[1] Further research is

warranted to determine if Sequosempervirin D contributes to these observed activities or

possesses other unique therapeutic potentials.

Conclusion
Sequosempervirin D, a norlignan from Sequoia sempervirens, represents another addition to

the rich chemical diversity of this iconic tree species. Its structural elucidation, achieved through

rigorous spectroscopic analysis, provides a foundation for future investigations into its

biosynthetic pathways and potential pharmacological applications. This guide serves as a
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foundational resource for scientists interested in the further study of this and related natural

products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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